2-chloro-N-(2-hydroxyethyl)-4-piperidinobenzenecarboxamide
CAS No.: 952183-00-5
Cat. No.: VC2286976
Molecular Formula: C14H19ClN2O2
Molecular Weight: 282.76 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 952183-00-5 |
|---|---|
| Molecular Formula | C14H19ClN2O2 |
| Molecular Weight | 282.76 g/mol |
| IUPAC Name | 2-chloro-N-(2-hydroxyethyl)-4-piperidin-1-ylbenzamide |
| Standard InChI | InChI=1S/C14H19ClN2O2/c15-13-10-11(17-7-2-1-3-8-17)4-5-12(13)14(19)16-6-9-18/h4-5,10,18H,1-3,6-9H2,(H,16,19) |
| Standard InChI Key | VGSSDQPXMFKIRN-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)C2=CC(=C(C=C2)C(=O)NCCO)Cl |
| Canonical SMILES | C1CCN(CC1)C2=CC(=C(C=C2)C(=O)NCCO)Cl |
Introduction
2-Chloro-N-(2-hydroxyethyl)-4-piperidinobenzenecarboxamide is a synthetic organic compound with a molecular formula of C14H19ClN2O2 and a molecular weight of approximately 282.76 g/mol . This compound is primarily used in research settings and is not intended for diagnostic or therapeutic use . The compound's structure includes a benzene ring substituted with a chloro group, a piperidine ring, and a hydroxyethyl group attached to the carboxamide moiety.
Biological and Pharmacological Activities
While specific biological or pharmacological activities of 2-chloro-N-(2-hydroxyethyl)-4-piperidinobenzenecarboxamide are not detailed in the available literature, compounds with similar structures often exhibit a range of biological activities. For instance, chloro-substituted benzamides and related compounds have been studied for their antimicrobial and anticancer properties .
Research and Applications
This compound is primarily used in research settings, and its applications are likely focused on exploring its potential biological activities or as a precursor for synthesizing more complex molecules. The compound's structure suggests it could be a useful intermediate in the synthesis of pharmaceuticals or other bioactive compounds.
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